Cas no 894016-67-2 (3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea)

• Product Name: 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea
• CAS No: 894016-67-2
• MF: C₂₀H₂₀F₃N₃O₄
• MW: 423.385715484619
• CID: 5516691
• Update Time: 2025-05-21

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]-N'-[4-(trifluoromethoxy)phenyl]-
• 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea

• Inchi： 1S/C20H20F3N3O4/c1-2-29-16-9-5-15(6-10-16)26-12-14(11-18(26)27)25-19(28)24-13-3-7-17(8-4-13)30-20(21,22)23/h3-10,14H,2,11-12H2,1H3,(H2,24,25,28)
• InChI Key： CSJIQAVAHNRHOK-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OCC)C=C2)C1)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Additional information on 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea (CAS No. 894016-67-2): An Overview of Its Structure, Properties, and Applications

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea (CAS No. 894016-67-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a urea derivative with a unique structural framework that includes a pyrrolidinone ring and functional groups such as ethoxyphenyl and trifluoromethoxyphenyl. The intricate arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea is characterized by its central urea linkage, which connects the pyrrolidinone ring to the substituted phenyl groups. The ethoxyphenyl group (C₆H₄OCH₂CH₃) and the trifluoromethoxyphenyl group (C₆H₄OCHF₃) are key substituents that influence the compound's reactivity and biological activity. The presence of these groups enhances the compound's solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of CAS No. 894016-67-2. One of the most promising areas of investigation is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This property makes it a potential lead compound for the development of targeted therapies.

The pharmacological profile of 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea has been extensively evaluated in preclinical studies. In vitro assays have demonstrated its ability to selectively inhibit the activity of specific kinases, such as PI3K (Phosphoinositide 3-Kinase) and mTOR (Mammalian Target of Rapamycin). These kinases play crucial roles in cell proliferation, survival, and metabolism, making them attractive targets for cancer therapy. Additionally, the compound has shown promising results in reducing inflammation in animal models of inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

The safety and efficacy of CAS No. 894016-67-2 have also been assessed in early-stage clinical trials. Preliminary data indicate that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings support further clinical development to evaluate its therapeutic potential in larger patient populations.

Beyond its therapeutic applications, 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea has also been explored for its use in chemical biology research. Its unique structure and functional groups make it an excellent tool for probing the interactions between small molecules and biological targets. For example, it has been used in high-throughput screening assays to identify novel protein-protein interactions and to study the mechanisms of kinase inhibition.

In conclusion, CAS No. 894016-67-2, or 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethoxy)phenylurea, is a multifaceted compound with significant potential in both pharmaceutical development and chemical biology research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent for various diseases. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, contributing to the advancement of medicinal chemistry and drug discovery.